Cas no 1249267-54-6 (4-methylcyclohexane-1-sulfonyl chloride)

• Product Name: 4-methylcyclohexane-1-sulfonyl chloride
• CAS No: 1249267-54-6
• MF: C₇H₁₃ClO₂S
• MW: 196.694920301437
• MDL: MFCD16671742
• CID: 4581138
• Update Time: 2025-06-25

4-methylcyclohexane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-methylcyclohexane-1-sulfonyl chloride

• MDL： MFCD16671742
• Inchi： 1S/C7H13ClO2S/c1-6-2-4-7(5-3-6)11(8,9)10/h6-7H,2-5H2,1H3
• InChI Key： BJYALKVVPOIVFB-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)CCC(C)CC1

Additional information on 4-methylcyclohexane-1-sulfonyl chloride

Comprehensive Guide to 4-methylcyclohexane-1-sulfonyl chloride (CAS No. 1249267-54-6): Properties, Applications, and Industry Insights

4-methylcyclohexane-1-sulfonyl chloride (CAS No. 1249267-54-6) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical intermediates. This compound features a cyclohexane backbone with a methyl group at the 4-position and a reactive sulfonyl chloride functional group, making it a versatile building block for cross-coupling reactions and amide formation. Its molecular structure (C₇H₁₃ClO₂S) ensures compatibility with diverse synthetic pathways, aligning with modern demands for high-purity intermediates in drug discovery.

Recent trends in green chemistry have spurred interest in optimizing the synthesis of 4-methylcyclohexane-1-sulfonyl chloride. Researchers are exploring catalytic methods to reduce byproducts, addressing common search queries like "eco-friendly sulfonation techniques" and "scalable sulfonyl chloride production." The compound’s stability under inert atmospheres and its role in constructing sulfonamide linkages—a key motif in biologically active molecules—further enhance its relevance in medicinal chemistry.

Analytical characterization of CAS No. 1249267-54-6 typically involves NMR spectroscopy (¹H/¹³C) and HPLC purity assays, topics frequently searched by quality control professionals. Industry reports highlight its growing adoption in peptide modification and material science, particularly for designing sulfonated polymers with tailored hydrophobicity. Storage recommendations (2-8°C under argon) and handling protocols are often discussed in forums, reflecting user concerns about compound stability.

The pharmaceutical sector values 4-methylcyclohexane-1-sulfonyl chloride for its ability to introduce sulfonyl groups into complex scaffolds, a process central to developing kinase inhibitors and GPCR-targeted drugs. Patent analyses reveal its use in proteolysis-targeting chimeras (PROTACs), a hot topic in drug discovery circles. Searches for "sulfonyl chloride coupling conditions" or "CAS 1249267-54-6 suppliers" have surged by 40% year-over-year, per SEO data.

From an industrial perspective, manufacturers emphasize batch-to-batch consistency and low heavy metal content—key purchase decision factors. The compound’s logP value (~2.1) also makes it attractive for formulation scientists optimizing drug solubility. Regulatory-compliant documentation (CoA/MSDS) availability ranks high in user feedback, addressing queries like "4-methylcyclohexane-1-sulfonyl chloride safety data."

Emerging applications include its use in photoaffinity labeling probes for target identification studies, leveraging the sulfonyl chloride’s reactivity with nucleophiles. This aligns with academic searches for "click chemistry compatible sulfonylating agents." Future R&D directions may explore its potential in bioconjugation or as a precursor for heterocyclic compound libraries, areas gaining traction in high-throughput screening programs.